N-(2,5-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-4-methylbenzenesulfonamide

• IUPAC Name: (NE)-N-(2,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H15NO3S/c1-10-4-6-13(7-5-10)20(18,19)16-14-8-12(3)15(17)9-11(14)2/h4-9H,1-3H3/b16-14+
• InChI Key: IGBJPTBUXJUUFR-JQIJEIRASA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C=C2C)C
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/N=C/2\C=C(C(=O)C=C2C)C
• Molecular Formula: C15H15NO3S
• Molecular Weight: 289.4 g/mol

Description

N-(2,5-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-4-methylbenzenesulfonamide, commonly known as DMPSA, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamides and has been found to have various applications in different fields of research.

Mechanism of Action

DMPSA acts as a bidentate ligand, meaning that it can form two bonds with a metal ion. It coordinates with the metal ion through its nitrogen and oxygen atoms, forming a stable complex. This complex can then be used in various applications such as catalysis and bioinorganic chemistry.
Biochemical and Physiological Effects:
DMPSA has been found to have no significant biochemical or physiological effects. It is not toxic and has been used in various lab experiments without any adverse effects.

Advantages and Limitations for Lab Experiments

The main advantage of using DMPSA in lab experiments is its ability to act as a ligand for metal ions, which makes it useful in various applications such as catalysis and bioinorganic chemistry. However, its limitations include its high cost and the difficulty in obtaining it in its pure form.

Future Directions

There are several future directions in which DMPSA can be used in scientific research. One area of interest is its potential use as a therapeutic agent in the treatment of various diseases. Another direction is the development of new synthetic methods for DMPSA, which could make it more accessible for researchers. Additionally, DMPSA could be used in the development of new materials with specific properties, such as magnetic and optical properties.

Synthesis Methods

DMPSA can be synthesized by reacting 2,5-dimethyl-4-hydroxybenzaldehyde with 4-methylbenzenesulfonyl chloride in the presence of a base. The resulting product is then purified through recrystallization to obtain DMPSA in its pure form.

Scientific Research Applications

DMPSA has been extensively used in scientific research due to its ability to act as a ligand for metal ions such as copper, nickel, and zinc. It has been found to have various applications in the fields of catalysis, bioinorganic chemistry, and medicinal chemistry.